Holacurtine
Holacurtine
Holacurtine is a natural product found in Holarrhena curtisii with data available.
Brand Name:
Vulcanchem
CAS No.:
17934-63-3
VCID:
VC21060424
InChI:
InChI=1S/C29H49NO5/c1-17(31)21-11-14-29(32)23-8-7-19-15-20(9-12-27(19,3)22(23)10-13-28(21,29)4)35-25-16-24(33-6)26(30-5)18(2)34-25/h18-26,30,32H,7-16H2,1-6H3/t18-,19+,20+,21-,22+,23-,24+,25+,26-,27+,28-,29+/m1/s1
SMILES:
CC1C(C(CC(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C(=O)C)O)C)C)OC)NC
Molecular Formula:
C29H49NO5
Molecular Weight:
491.7 g/mol
Holacurtine
CAS No.: 17934-63-3
Cat. No.: VC21060424
Molecular Formula: C29H49NO5
Molecular Weight: 491.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Holacurtine is a natural product found in Holarrhena curtisii with data available. |
|---|---|
| CAS No. | 17934-63-3 |
| Molecular Formula | C29H49NO5 |
| Molecular Weight | 491.7 g/mol |
| IUPAC Name | 1-[(3S,5S,8R,9S,10S,13R,14S,17S)-14-hydroxy-3-[(2R,4S,5R,6R)-4-methoxy-6-methyl-5-(methylamino)oxan-2-yl]oxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]ethanone |
| Standard InChI | InChI=1S/C29H49NO5/c1-17(31)21-11-14-29(32)23-8-7-19-15-20(9-12-27(19,3)22(23)10-13-28(21,29)4)35-25-16-24(33-6)26(30-5)18(2)34-25/h18-26,30,32H,7-16H2,1-6H3/t18-,19+,20+,21-,22+,23-,24+,25+,26-,27+,28-,29+/m1/s1 |
| Standard InChI Key | VPLNNEMLBWLRFQ-LRGQOBMHSA-N |
| Isomeric SMILES | C[C@@H]1[C@H]([C@H](C[C@@H](O1)O[C@H]2CC[C@]3([C@H](C2)CC[C@@H]4[C@@H]3CC[C@]5([C@@]4(CC[C@@H]5C(=O)C)O)C)C)OC)NC |
| SMILES | CC1C(C(CC(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C(=O)C)O)C)C)OC)NC |
| Canonical SMILES | CC1C(C(CC(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C(=O)C)O)C)C)OC)NC |
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